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Compound of Interest

Compound Name: NSC2805

Cat. No.: B1680210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of NSC2805, a selective inhibitor of the E3 ubiquitin ligase WWP2, using dimethyl

sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the stability,

and reproducibility of experimental results.

Introduction
NSC2805 is a small molecule inhibitor of the WWP2 E3 ubiquitin ligase. WWP2 plays a

significant role in various cellular processes by targeting specific substrate proteins for

ubiquitination and subsequent degradation. Dysregulation of WWP2 has been implicated in the

progression of several diseases, including cancer. NSC2805 offers a valuable tool for studying

the roles of WWP2 in these pathological processes. Accurate and consistent preparation of

NSC2805 stock solutions is the first critical step in performing reliable in vitro and in vivo

studies.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative properties of NSC2805 and DMSO

are summarized in the table below.
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Property Value Source

NSC2805

Molecular Weight 246.26 g/mol [1][2][3]

CAS Number 4371-34-0 [1][2][4]

Solubility in DMSO 10 mg/mL (40.61 mM) [2][3]

Appearance Solid powder [1]

DMSO

Molecular Weight 78.13 g/mol [5]

Density ~1.1 g/mL [5]

Purity Anhydrous, ≥99.9%

Experimental Protocol: Preparation of a 10 mM
NSC2805 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NSC2805 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various cellular and biochemical assays.

Materials:

NSC2805 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparation:

Before opening, allow the vial of NSC2805 powder to equilibrate to room temperature to

prevent condensation of moisture.

Ensure the analytical balance is calibrated and level.

Weighing NSC2805:

Carefully weigh out 2.46 mg of NSC2805 powder and transfer it to a sterile amber

microcentrifuge tube. The use of an amber tube is recommended to protect the compound

from light.

Solvent Addition:

Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the tube containing

the NSC2805 powder.

Dissolution:

Cap the tube securely.

Vortex the solution for 1-2 minutes, or until the NSC2805 powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually

inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile, amber microcentrifuge tubes.
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Label each aliquot clearly with the compound name (NSC2805), concentration (10 mM),

solvent (DMSO), and the date of preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.[2][3][6]

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the NSC2805 stock

solution.
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Preparation

Dissolution

Storage

Equilibrate NSC2805 to RT

Weigh 2.46 mg NSC2805

Add 1.0 mL DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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